![molecular formula C19H8Cl4F3NO2 B2738961 [3-(2,4-Dichlorophenoxy)-5-(trifluoromethyl)-2-pyridinyl](2,4-dichlorophenyl)methanone CAS No. 306977-37-7](/img/structure/B2738961.png)
[3-(2,4-Dichlorophenoxy)-5-(trifluoromethyl)-2-pyridinyl](2,4-dichlorophenyl)methanone
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Description
[3-(2,4-Dichlorophenoxy)-5-(trifluoromethyl)-2-pyridinyl](2,4-dichlorophenyl)methanone is a useful research compound. Its molecular formula is C19H8Cl4F3NO2 and its molecular weight is 481.07. The purity is usually 95%.
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Scientific Research Applications
- Electrocatalytic Degradation : Researchers have explored using a Pd-MWCNTs/Ni-foam electrode for efficient degradation of 2,4-DCP in water. Sequential electrocatalytic reduction and oxidation processes achieved remarkable removal efficiencies for both 2,4-DCP and phenol, with hydroxy radicals (·OH) playing a crucial role .
- Photoelectrochemical Hydrodechlorination : Another approach involves using a WO3/Mo-doped BiVO4 photoanode and a Pd/Ni-foam cathode to degrade 2,4-DCP through hydrodechlorination and sequential oxidation .
- Phenoxy Herbicides : 2,4-DCP is a key component in phenoxy herbicides, which have been widely used for weed control in crops like wheat and maize. Understanding its behavior in soil and its impact on ecosystems is crucial for sustainable agriculture .
- Trifluoromethylpyridines : Trifluoromethylpyridine derivatives, including compounds similar to 2,4-DCP, serve as essential structural motifs in active agrochemicals and pharmaceutical ingredients. Their synthesis and applications are actively studied .
- Human Exposure and Health Risks : Understanding the toxicological effects of 2,4-DCP is crucial due to its persistence and potential harm. It can impact the gastrointestinal tract, respiratory system, cardiovascular system, skin, and mucous membranes .
Water Treatment and Environmental Remediation
Herbicide and Pesticide Research
Agrochemical and Pharmaceutical Synthesis
Toxicology and Health Implications
properties
IUPAC Name |
[3-(2,4-dichlorophenoxy)-5-(trifluoromethyl)pyridin-2-yl]-(2,4-dichlorophenyl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H8Cl4F3NO2/c20-10-1-3-12(13(22)6-10)18(28)17-16(5-9(8-27-17)19(24,25)26)29-15-4-2-11(21)7-14(15)23/h1-8H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCGMMVDLUVSFME-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Cl)Cl)C(=O)C2=C(C=C(C=N2)C(F)(F)F)OC3=C(C=C(C=C3)Cl)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H8Cl4F3NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
481.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(2,4-Dichlorophenoxy)-5-(trifluoromethyl)-2-pyridinyl](2,4-dichlorophenyl)methanone |
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